Cas no 449172-61-6 (9-O-Acetyl-fargesol)

9-O-Acetyl-fargesol is a bioactive acetylated derivative of fargesol, a naturally occurring sesquiterpenoid. This compound exhibits notable structural specificity due to the acetylation at the 9-position, which enhances its stability and potential pharmacological properties. It is of interest in organic synthesis and medicinal chemistry for its role as an intermediate in the development of terpenoid-based therapeutics. Preliminary studies suggest that 9-O-Acetyl-fargesol may possess anti-inflammatory and cytotoxic activities, making it a candidate for further biomedical research. Its well-defined molecular structure allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically characterized by NMR and mass spectrometry to ensure high purity, meeting research-grade standards.
9-O-Acetyl-fargesol structure
9-O-Acetyl-fargesol structure
Product Name:9-O-Acetyl-fargesol
CAS No:449172-61-6
MF:C24H30O8
MW:446.490208148956
CID:4671464
PubChem ID:102021577
Update Time:2025-07-02

9-O-Acetyl-fargesol Chemical and Physical Properties

Names and Identifiers

    • 9-O-Acetyl-fargesol
    • FS-8166
    • CS-0738514
    • HY-N11694
    • AKOS040763512
    • [(2S,3R,4S)-2-(3,4-dimethoxyphenyl)-4-[(S)-(3,4-dimethoxyphenyl)-hydroxymethyl]oxolan-3-yl]methyl acetate
    • 449172-61-6
    • [(2S,3R,4S)-2-(3,4-dimethoxyphenyl)-4-[(S)-(3,4-dimethoxyphenyl)(hydroxy)methyl]oxolan-3-yl]methyl acetate
    • DA-60636
    • Inchi： 1S/C24H30O8/c1-14(25)31-13-18-17(23(26)15-6-8-19(27-2)21(10-15)29-4)12-32-24(18)16-7-9-20(28-3)22(11-16)30-5/h6-11,17-18,23-24,26H,12-13H2,1-5H3/t17-,18+,23-,24-/m1/s1
    • InChI Key： NKLSPZQYPWFUIO-GRJZNYKUSA-N
    • SMILES： O1C[C@@H]([C@@H](C2C=CC(=C(C=2)OC)OC)O)[C@H](COC(C)=O)[C@H]1C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 446.19406791g/mol
  • Monoisotopic Mass: 446.19406791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 586
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 92.7
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Powder

9-O-Acetyl-fargesol Pricemore >>

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